Cas no 533869-47-5 (4-cyclohexyl(methyl)sulfamoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-cyclohexyl(methyl)sulfamoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 533869-47-5
• MF: C₂₂H₂₃FN₄O₄S
• MW: 458.505827188492
• CID: 5901096
• PubChem ID: 4257420
• Update Time: 2025-10-28

4-cyclohexyl(methyl)sulfamoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[(cyclohexylmethylamino)sulfonyl]-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-
• 4-cyclohexyl(methyl)sulfamoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• F0559-0098
• 4-(N-cyclohexyl-N-methylsulfamoyl)-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide
• Oprea1_187152
• 533869-47-5
• EU-0087759
• AKOS024583540
• 4-[cyclohexyl(methyl)sulfamoyl]-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide

• Inchi： 1S/C22H23FN4O4S/c23-18-10-6-17(7-11-18)21-26-27-22(31-21)25-20(28)16-8-12-19(13-9-16)32(29,30)24-14-15-4-2-1-3-5-15/h6-13,15,24H,1-5,14H2,(H,25,27,28)
• InChI Key： GWKGBUCIDWQWGP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(F)C=C2)O1)(=O)C1=CC=C(S(NCC2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 458.14240456g/mol
• Monoisotopic Mass: 458.14240456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 9.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-cyclohexyl(methyl)sulfamoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-cyclohexyl(methyl)sulfamoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 533869-47-5 is a sophisticated molecule that has garnered significant attention in the field of chemical biology. Its systematic name, 4-cyclohexyl(methyl)sulfamoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide, provides a detailed insight into its structural and functional attributes. This introduction aims to explore the compound's chemical properties, potential applications, and its relevance in contemporary research.

The molecular structure of this compound features several key functional groups that contribute to its unique properties. The presence of a cyclohexyl moiety and a methylsulfamoyl group enhances its solubility and reactivity, making it a valuable candidate for various biochemical interactions. Additionally, the incorporation of a 1,3,4-oxadiazole ring introduces rigidity to the molecule, which can be crucial for binding specificity in drug design.

The fluorine atom in the 4-fluorophenyl group is another critical feature that influences the compound's electronic properties. Fluorinated aromatic rings are known for their ability to modulate metabolic stability and binding affinity, making them popular in medicinal chemistry. This particular compound's design leverages these properties to potentially enhance its efficacy as a bioactive molecule.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. The compound 533869-47-5 represents a promising candidate in this endeavor. Its unique structural features suggest potential applications in the development of drugs targeting various diseases, including inflammatory conditions and neurological disorders.

One of the most exciting aspects of this molecule is its potential as an inhibitor of key biological pathways. The combination of the cyclohexyl, methylsulfamoyl, and 1,3,4-oxadiazole moieties creates a scaffold that can interact with specific enzymes or receptors. Preliminary studies have indicated that such scaffolds may have inhibitory effects on enzymes involved in inflammation and pain signaling.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The presence of the 4-fluorophenyl group in this molecule not only enhances its binding affinity but also contributes to its metabolic stability. These attributes are crucial for developing drugs that can withstand enzymatic degradation and maintain their therapeutic effect over time.

The development of new drug candidates often involves extensive computational modeling and experimental validation. The compound 4-cyclohexyl(methyl)sulfamoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide has been subjected to various computational studies to predict its interactions with biological targets. These studies have provided valuable insights into its potential mechanism of action and have guided further optimization efforts.

In addition to its pharmacological potential, this compound also represents an important advancement in the field of chemical biology. Its complex structure and diverse functional groups make it a versatile tool for studying molecular interactions. Researchers can use it as a scaffold to develop new derivatives with tailored properties, further expanding its applications.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity. The ability to synthesize such complex molecules accurately is a testament to the progress made in synthetic chemistry over recent decades.

The impact of this compound on future research is significant. Its unique properties make it a valuable asset for drug discovery programs aimed at addressing unmet medical needs. By leveraging cutting-edge chemical biology techniques, researchers can explore new therapeutic avenues that were previously inaccessible.

In conclusion, the compound with CAS number 533869-47-5, named 4-cyclohexyl(methyl)sulfamoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide, represents a significant advancement in chemical biology. Its complex structure and diverse functional groups make it a promising candidate for drug development and molecular research. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in advancing medical science.